Cas no 2137660-74-1 (Isoquinoline, 5-chloro-6,7-difluoro-1,2,3,4-tetrahydro-)

• Product Name: Isoquinoline, 5-chloro-6,7-difluoro-1,2,3,4-tetrahydro-
• CAS No: 2137660-74-1
• MF: C₉H₈ClF₂N
• MW: 203.616328239441
• CID: 5258055
• Update Time: 2025-06-14

Isoquinoline, 5-chloro-6,7-difluoro-1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 5-chloro-6,7-difluoro-1,2,3,4-tetrahydro-

• Inchi： 1S/C9H8ClF2N/c10-8-6-1-2-13-4-5(6)3-7(11)9(8)12/h3,13H,1-2,4H2
• InChI Key： KNNYLMHRHIATGV-UHFFFAOYSA-N
• SMILES： C1C2=C(C(Cl)=C(F)C(F)=C2)CCN1

Additional information on Isoquinoline, 5-chloro-6,7-difluoro-1,2,3,4-tetrahydro-

Comprehensive Overview of Isoquinoline, 5-chloro-6,7-difluoro-1,2,3,4-tetrahydro- (CAS No. 2137660-74-1)

The compound Isoquinoline, 5-chloro-6,7-difluoro-1,2,3,4-tetrahydro- (CAS No. 2137660-74-1) is a fluorinated and chlorinated derivative of the tetrahydroisoquinoline scaffold, a structure of significant interest in medicinal chemistry and material science. Its unique substitution pattern, featuring chloro and difluoro groups at positions 5, 6, and 7, respectively, enhances its potential for diverse applications, including pharmaceutical intermediates and agrochemical research. The presence of halogen atoms often improves metabolic stability and binding affinity, making this compound a valuable candidate for drug discovery programs targeting central nervous system (CNS) disorders or infectious diseases.

In recent years, the demand for halogenated isoquinolines has surged due to their role in developing novel kinase inhibitors and antimicrobial agents. Researchers are particularly intrigued by the 5-chloro-6,7-difluoro substitution, which may influence the compound's electronic properties and solubility. This aligns with the growing trend of structure-activity relationship (SAR) studies, where subtle modifications to core structures like tetrahydroisoquinoline can yield breakthroughs in potency and selectivity. Such innovations are frequently discussed in forums focusing on small molecule drug design and high-throughput screening.

From a synthetic perspective, CAS No. 2137660-74-1 exemplifies the challenges and opportunities in halogenation chemistry. The introduction of multiple halogens requires precise control to avoid side reactions, a topic often explored in organic synthesis webinars and patent literature. Its stability under various pH conditions also makes it a subject of interest for formulation scientists working on prolonged-release drug delivery systems. Notably, the compound's lipophilicity, influenced by its chloro and difluoro groups, is a key parameter in ADME (Absorption, Distribution, Metabolism, Excretion) predictions—a hot topic in computational chemistry circles.

Environmental and regulatory considerations further elevate the relevance of Isoquinoline, 5-chloro-6,7-difluoro-1,2,3,4-tetrahydro-. With increasing scrutiny on sustainable chemistry, researchers are investigating greener synthesis routes for halogenated compounds. Questions like "How to reduce waste in fluorination reactions?" or "What are biodegradable alternatives to halogenated intermediates?" frequently appear in scientific search queries, reflecting the industry's shift toward eco-friendly practices. This compound's potential bioactivity also places it in discussions about green pharmaceuticals and benign-by-design strategies.

In the context of intellectual property, derivatives of tetrahydroisoquinoline are heavily patented, especially in oncology and neurology. The specific substitution pattern of CAS No. 2137660-74-1 may offer novel patentable claims, a point of interest for pharma IP attorneys and R&D strategists. Searches for "isoquinoline patents 2023" or "fluorinated heterocycles in drug development" highlight the commercial and academic curiosity surrounding such molecules.

Analytical characterization of this compound involves advanced techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS), which are critical for confirming its purity and structure. Laboratories specializing in contract research often encounter requests for such analyses, driven by the need to validate synthetic batches or troubleshoot scale-up issues. The compound's chromatographic behavior under reverse-phase conditions is another practical consideration for quality control teams.

Looking ahead, Isoquinoline, 5-chloro-6,7-difluoro-1,2,3,4-tetrahydro- is poised to remain a focal point in interdisciplinary research. Its versatility bridges medicinal chemistry, materials science, and process optimization, addressing pressing questions in each field. Whether as a building block for next-generation therapeutics or a case study in halogenation techniques, this compound exemplifies the synergy between molecular innovation and real-world applications.